Basic Yellow 40

Specification

• CAS No.: 29556-33-0
• Molecular Formula: C22H24ClN3O2
• Molecular Weight: 397.9 g/mol
• IUPAC Name: 7-(diethylamino)-3-(1,3-dimethylbenzimidazol-3-ium-2-yl)chromen-2-one;chloride
• Standard InChI: InChI=1S/C22H24N3O2.ClH/c1-5-25(6-2)16-12-11-15-13-17(22(26)27-20(15)14-16)21-23(3)18-9-7-8-10-19(18)24(21)4;/h7-14H,5-6H2,1-4H3;1H/q+1;/p-1
• Standard InChI Key: LCVNGSHJQQOSDB-UHFFFAOYSA-M
• SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=[N+](C4=CC=CC=C4N3C)C.[Cl-]
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=[N+](C4=CC=CC=C4N3C)C.[Cl-]

Introduction

Chemical Identity and Structure

Basic Yellow 40 is a benzimidazolium-based fluorescent dye with several chemical identifiers and nomenclature variations found in scientific literature. The chemical structure features a chromophore system that gives the compound its characteristic fluorescent properties.

Chemical Identifiers and Nomenclature

Table 1: Chemical Identifiers of Basic Yellow 40

Parameter	Information
CAS Registry Numbers	35869-60-4, 29556-33-0
IUPAC Name	2-[7-(Diethylamino)-2-oxo-2H-1-benzopyran-3-yl]-1,3-dimethyl-1H-benzimidazolium methyl sulfate
Common Synonyms	Coumarin 40, Flavine 10GFF, Yellow 10GF, Cationic Yellow 10GFF, Fluorescent Yellow 10GFF, Maxilon Flavine 10GFF, Panacryl Brilliant Flavine
Molecular Formula	C₂₂H₂₄N₃O₂⁺ (cation) with counterions: chloride or methyl sulfate
Molecular Weight	397.5 (chloride salt), 473.54 (methyl sulfate salt)

The literature indicates some inconsistencies in the CAS numbers and molecular formulas, which may be due to different salt forms of the dye being used in various applications. The most commonly referenced forms are the chloride salt (C₂₂H₂₄N₃O₂Cl) and the methyl sulfate salt (C₂₂H₂₄N₃O₂·CH₃O₄S).

Physical Properties

Basic Yellow 40 exhibits distinct physical characteristics that are important for its applications and handling.

Table 2: Physical Properties of Basic Yellow 40

Property	Description
Physical State	Solid
Appearance	Fluorescent crystalline powder
Color	Yellow
Odor	Odorless
Solubility	Soluble in methanol, ethanol; moderately soluble in water
Stability	Stable under normal conditions; shelf life of approximately six months in solution

The compound is typically supplied as a yellow crystalline powder that demonstrates strong fluorescence under specific lighting conditions.

Spectroscopic Properties and Fluorescence

The primary value of Basic Yellow 40 lies in its fluorescent properties, which are particularly useful in forensic applications.

Basic Yellow 40 exhibits strong fluorescence when excited with specific wavelengths of light. When illuminated with blue to blue-green light (approximately 415-485 nm) or ultraviolet light (around 365 nm), the dye emits a bright yellow-green fluorescence. This property makes it particularly valuable for visualizing latent fingerprints that have been treated with cyanoacrylate.

Applications in Forensic Science

Fingerprint Enhancement

The most prominent application of Basic Yellow 40 is in forensic science for enhancing cyanoacrylate-developed latent fingerprints on non-porous surfaces.

Mechanism of Action

When latent fingerprints are processed with cyanoacrylate (commonly known as superglue) fuming, the cyanoacrylate polymerizes on the residues left by fingerprints, creating a white deposit that follows the ridge pattern. Basic Yellow 40 selectively stains this cyanoacrylate polymer, allowing for enhanced visualization through fluorescence when viewed under the appropriate light source.

Processing Method

The standard procedure for using Basic Yellow 40 in fingerprint enhancement involves several steps:

• Treat the evidence item with cyanoacrylate fuming to develop latent fingerprints

• Apply Basic Yellow 40 solution by dipping, spraying, or swabbing

• Rinse with water to remove excess dye (optional methanol rinse to prevent water marks)

• Allow the item to dry in a ventilated area

• Examine under a forensic light source (415-485 nm) or UV light (365 nm) while wearing appropriate filtered goggles

• Photograph the developed prints using a yellow or orange filter (typically a 515 nm bandpass filter)

Research has compared Basic Yellow 40 with other fluorescent dyes used for similar purposes, such as Basic Red 28 and Ardrox. A study cited in the literature examined the effectiveness of these dyes on plastic cigarette cartons treated with cyanoacrylate. The results demonstrated that Basic Yellow 40 consistently visualized more identifiable fingerprints than the alternatives.

Table 3: Comparative Study of Fingerprint Visualization Methods

Method	Number of Identifiable Prints (from 20 samples)
Basic Yellow 40	21
Basic Red 28	8
Ardrox	2
Fingerprint Powder	6

This significant performance difference has led many forensic laboratories to adopt Basic Yellow 40 as their preferred fluorescent dye for cyanoacrylate-enhanced latent prints.

Preparation and Formulations

Standard Formulations

Several formulations of Basic Yellow 40 have been developed for forensic applications, with variations primarily in the solvent used and concentration.

Methanol-Based Formulation

An alternative formulation uses 1 gram of Basic Yellow 40 dissolved in 500 ml of methanol. This formulation is noted to have slightly less solubility than the ethanol-based version, resulting in more undissolved solid.

Other Applications

Beyond forensic science, Basic Yellow 40 has been used in various other applications:

Cosmetic Industry

Basic Yellow 40 is used as a hair dye in the cosmetics industry. It functions as a direct dye that adheres to the hair surface, creating temporary coloration that typically lasts for one to two hair washes.

Research Applications

The compound has been utilized in scientific research for:

• Encapsulation of various dyes in different molecular sieves or zeolite hosts

• As a laser dye in certain applications

Hazard Type	Classification
Acute Oral Toxicity	Harmful if swallowed
Acute Dermal Toxicity	Harmful in contact with skin
Eye Irritation	Causes serious eye irritation
Skin Irritation	May cause mild skin irritation
Respiratory Effects	May cause mild respiratory irritation
Carcinogenicity	Not listed as carcinogenic
Environmental Hazards	Potentially harmful to aquatic life

Recent Developments and Research

Recent research on Basic Yellow 40 has focused on optimizing its formulation for fingerprint enhancement and exploring alternatives that may offer improved safety profiles or performance characteristics. Some studies have compared the effectiveness of Basic Yellow 40 with other fluorescent dyes and enhancement techniques, while others have investigated the compatibility of Basic Yellow 40 with subsequent forensic analyses, such as DNA testing.

One notable area of research involves the development of water-based formulations that maintain the effectiveness of the traditional ethanol-based solutions while reducing the associated hazards. These studies have shown promising results, though the ethanol-based formulations generally remain more effective on certain surfaces.